N-{2-[2-(3-bromobenzylidene)hydrazino]-2-oxoethyl}-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-[(2E)-2-[(3-bromophenyl)methylidene]hydrazinyl]-2-oxoethyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C18H18BrN3O4/c1-25-15-7-6-13(9-16(15)26-2)18(24)20-11-17(23)22-21-10-12-4-3-5-14(19)8-12/h3-10H,11H2,1-2H3,(H,20,24)(H,22,23)/b21-10+
• InChI Key: COVJIETYAZWWNY-UFFVCSGVSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC(=O)NN=CC2=CC(=CC=C2)Br)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC(=CC=C2)Br)OC
• Molecular Formula: C18H18BrN3O4
• Molecular Weight: 420.3 g/mol
• CAS No.: 324033-60-5

Description

N-{2-[2-(3-bromobenzylidene)hydrazino]-2-oxoethyl}-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C18H18BrN3O4 and its molecular weight is 420.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 419.04807 g/mol and the complexity rating of the compound is 503. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

A key application lies in the synthesis and characterization of complex organic compounds. For instance, researchers have developed methods for synthesizing tetrahydrophthalazine and phthalamide derivatives via palladium-catalyzed carbonylation of iodoarenes, leveraging compounds with similar structural motifs for creating high-value chemical intermediates (Marosvölgyi-Haskó et al., 2011). Additionally, the crystal structures and Hirshfeld surface analysis of hydrazone derivatives, including those with bromo substitutions, provide insights into their molecular conformations and intermolecular interactions, which are crucial for understanding their chemical behavior (Purandara et al., 2018).

Biological Activities

Compounds with similar structural characteristics have been studied for their biological activities. Notably, N-substituted benzylidene-2-(2, 4- Dimethylphenoxy) acetatohydrazides have been synthesized and evaluated for their antibacterial and enzyme inhibition properties, showcasing the potential of such compounds in pharmaceutical applications (Aziz‐ur‐Rehman et al., 2014).

Material Science and Photonics

In material science and photonics, the third-order nonlinear optical properties of hydrazone derivatives are investigated for potential applications in photonic devices. This includes studying their optical limiting behavior, which is essential for developing materials for laser protection and optical communication technologies (Nair et al., 2022).

Antimicrobial Studies

The antimicrobial activities of benzoxazole derivatives, including hydrazino benzoxazoles, emphasize the role of such compounds in developing new antibacterial drugs. This research underlines the importance of structural modifications to enhance the specificity and efficacy of antimicrobial agents (Alheety, 2019).

Advanced Chemical Synthesis

Furthermore, the synthesis and antimicrobial activities of hydrazino benzoxazoles highlight the versatility of these compounds in creating molecules with potential therapeutic applications. The ability to synthesize and modify such compounds opens avenues for the design of novel drugs and chemical probes (Ersan et al., 1997).

Safety and Hazards

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